Cas no 291535-21-2 (5-bromo-4-hexylthiophene-2-carbaldehyde)

• Product Name: 5-bromo-4-hexylthiophene-2-carbaldehyde
• CAS No: 291535-21-2
• MF: C₁₁H₁₅BrOS
• MW: 275.2052
• MDL: MFCD31630733
• CID: 2355721
• PubChem ID: 85776358
• Update Time: 2024-10-30

5-bromo-4-hexylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-hexyl-5-formylthiophene
• 5-bromo-4-hexylthiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 5-bromo-4-hexyl-
• 4-Hexyl-5-bromothiophene-2-carbaldehyde
• CID 85776358
• C13514
• SCHEMBL18041198
• CS-15453
• CS-0031559
• AKOS037650891
• 2-Thiophenecarboxaldehyde,5-bromo-4-hexyl-
• 291535-21-2
• SY330406
• KIIPXASZHQGYPN-UHFFFAOYSA-N
• MFCD31630733

• MDL： MFCD31630733
• Inchi： 1S/C11H15BrOS/c1-2-3-4-5-6-9-7-10(8-13)14-11(9)12/h7-8H,2-6H2,1H3
• InChI Key： KIIPXASZHQGYPN-UHFFFAOYSA-N
• SMILES： BrC1=C(C([H])=C(C([H])=O)S1)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 274.00270 g/mol
• Monoisotopic Mass: 274.00270 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 45.3
• Molecular Weight: 275.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes